Cas no 1704964-00-0 ((3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-4-methylphenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-4-methylphenyl)propanoic acid
• CAS No: 1704964-00-0
• MF: C₁₈H₁₈BrNO₄
• MW: 392.243824481964
• CID: 6350156
• PubChem ID: 105405251
• Update Time: 2025-10-30

(3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-4-methylphenyl)propanoic acid
• EN300-1163380
• 1704964-00-0
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-4-methylphenyl)propanoic acid

• Inchi： 1S/C18H18BrNO4/c1-12-7-8-14(9-15(12)19)16(10-17(21)22)20-18(23)24-11-13-5-3-2-4-6-13/h2-9,16H,10-11H2,1H3,(H,20,23)(H,21,22)/t16-/m0/s1
• InChI Key： IJCCNFURUAVOJT-INIZCTEOSA-N
• SMILES： BrC1=C(C)C=CC(=C1)[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 391.04192g/mol
• Monoisotopic Mass: 391.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-4-methylphenyl)propanoic acid

Comprehensive Overview of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-4-methylphenyl)propanoic acid (CAS No. 1704964-00-0)

The compound (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-4-methylphenyl)propanoic acid (CAS No. 1704964-00-0) is a chiral organic molecule featuring a benzyloxycarbonyl (Cbz) protecting group and a 3-bromo-4-methylphenyl moiety. This structure makes it a valuable intermediate in pharmaceutical synthesis, particularly in the development of peptidomimetics and enzyme inhibitors. The presence of the propanoic acid functional group enhances its reactivity, enabling its use in coupling reactions and as a building block for more complex molecules.

Researchers and chemists frequently search for CAS 1704964-00-0 due to its relevance in drug discovery and medicinal chemistry. Its chiral center at the (3S)-position is critical for stereoselective synthesis, a topic of high interest in modern organic chemistry. The 3-bromo-4-methylphenyl group contributes to its potential as a precursor for targeted therapies, aligning with current trends in personalized medicine and small-molecule drug development.

One of the most common queries related to this compound is its synthetic applications and handling protocols. Given its structural complexity, proper storage conditions (e.g., under inert atmosphere and low temperatures) are essential to maintain stability. Additionally, its solubility profile in organic solvents like DMSO and dichloromethane is often discussed, as these properties are vital for laboratory-scale reactions.

The benzyloxycarbonyl (Cbz) group in this compound is a classic protecting group for amines, widely used in peptide synthesis. This feature makes (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-4-methylphenyl)propanoic acid a subject of interest for researchers working on peptide-based therapeutics, a rapidly growing field due to the rise of biologics and biosimilars. The compound’s role in solid-phase peptide synthesis (SPPS) is another area of exploration, as SPPS remains a cornerstone of peptide drug production.

From an industrial perspective, scalability and cost-effectiveness are key concerns. The bromine substituent offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in creating diverse chemical libraries for high-throughput screening. This aligns with the pharmaceutical industry’s push toward fragment-based drug design and combinatorial chemistry.

Environmental and safety considerations are also trending topics in chemical research. While CAS 1704964-00-0 is not classified as hazardous, its brominated aromatic component necessitates careful waste management to comply with green chemistry principles. Researchers are increasingly seeking eco-friendly alternatives or catalytic methods to minimize the use of halogenated compounds, reflecting broader sustainability goals in the chemical sector.

In summary, (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-4-methylphenyl)propanoic acid (CAS No. 1704964-00-0) is a versatile and strategically important compound in synthetic and medicinal chemistry. Its unique structural features, combined with its applicability in peptide synthesis and drug discovery, make it a focal point for academic and industrial research. As the demand for chiral intermediates and targeted therapies grows, this compound is likely to remain a subject of significant scientific and commercial interest.